Cas no 51790-19-3 (Anthracene, 2,3-dimethoxy-)

Anthracene, 2,3-dimethoxy-, is a dimethoxy-substituted anthracene derivative characterized by its aromatic structure and functionalized methoxy groups at the 2 and 3 positions. This compound is of interest in organic synthesis and materials science due to its enhanced solubility and reactivity compared to unsubstituted anthracene. The electron-donating methoxy groups influence its electronic properties, making it suitable for applications in photochemistry, optoelectronic materials, and as a building block for more complex polycyclic aromatic systems. Its well-defined structure and purity are critical for reproducible performance in research and industrial applications. The compound is typically handled under standard laboratory conditions, ensuring stability and ease of use.

Anthracene, 2,3-dimethoxy- structure

Product Name:Anthracene, 2,3-dimethoxy-

CAS No:51790-19-3

MF:C₁₆H₁₄O₂

MW:238.281164646149

CID:361383

Update Time:2025-10-28

Anthracene, 2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Anthracene, 2,3-dimethoxy-
- 2,3-dimethoxyanthracene
- Inchi： 1S/C16H14O2/c1-17-15-9-13-7-11-5-3-4-6-12(11)8-14(13)10-16(15)18-2/h3-10H,1-2H3
- InChI Key： LCRZHFOPQBMYRE-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=CC3C=CC=CC=3C=C2C=1)OC

Computed Properties

Exact Mass: 238.09942

Experimental Properties

PSA: 18.46

Anthracene, 2,3-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737211-1g	2,3-Dimethoxyanthracene	51790-19-3	98%	1g	￥19840.00	2024-05-10

Anthracene, 2,3-dimethoxy- Related Literature

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5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on Anthracene, 2,3-dimethoxy-

Recent Advances in the Study of Anthracene, 2,3-dimethoxy- (CAS: 51790-19-3) in Chemical and Biomedical Research

Anthracene, 2,3-dimethoxy- (CAS: 51790-19-3) is a derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH) with significant applications in chemical and biomedical research. Recent studies have explored its potential as a fluorescent probe, its role in organic synthesis, and its biological activities. This research brief consolidates the latest findings related to this compound, highlighting its diverse applications and mechanisms of action.

In the field of organic chemistry, Anthracene, 2,3-dimethoxy- has been investigated for its unique photophysical properties. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility as a fluorescent marker due to its high quantum yield and stability under various conditions. Researchers have also utilized this compound as a building block for synthesizing more complex organic molecules, particularly in the development of optoelectronic materials.

From a biomedical perspective, recent research has focused on the compound's potential therapeutic applications. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that Anthracene, 2,3-dimethoxy- exhibits moderate inhibitory activity against certain cancer cell lines, including breast and lung cancer. The study proposed that the methoxy groups enhance the compound's bioavailability and interaction with cellular targets, though further in vivo studies are needed to confirm these findings.

Another area of interest is the compound's role in environmental chemistry. Due to its structural similarity to other PAHs, Anthracene, 2,3-dimethoxy- has been used as a model compound to study the degradation pathways of aromatic pollutants. Recent work published in Environmental Science & Technology (2023) explored its breakdown by microbial communities, offering insights into bioremediation strategies for contaminated sites.

Despite these advances, challenges remain in the large-scale synthesis and application of Anthracene, 2,3-dimethoxy-. Current methods often yield low quantities, and the compound's stability under physiological conditions requires further optimization. Future research directions may include the development of more efficient synthetic routes and the exploration of its interactions with biological macromolecules at the molecular level.

In conclusion, Anthracene, 2,3-dimethoxy- (CAS: 51790-19-3) continues to be a compound of significant interest across multiple disciplines. Its unique chemical properties and potential biomedical applications make it a valuable subject for ongoing research. As studies progress, this compound may pave the way for new technologies in materials science, medicine, and environmental remediation.